Cas no 1806979-67-8 (6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806979-67-8
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4804325
• Update Time: 2025-10-30

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)3-1-2(7(16)17)4(15)5(14-3)8(11,12)13/h1,6,15H,(H,16,17)
• InChI Key： VASLVNMOTUAJGU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C=C(C(F)F)N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid

Research Briefing on 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 1806979-67-8)

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 1806979-67-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a trifluoromethyl group and a difluoromethyl group, which are known to enhance metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Recent research has focused on the synthetic pathways and optimization of 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route starting from commercially available precursors, achieving high yields and purity. The study highlighted the importance of protecting group strategies and catalytic fluorination techniques to overcome challenges associated with the introduction of fluorine atoms. Additionally, the compound's stability under various physiological conditions was evaluated, confirming its suitability for further pharmacological studies.

In the context of biological activity, 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid has shown promising results as a scaffold for designing inhibitors of inflammatory enzymes such as cyclooxygenase-2 (COX-2). A preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibited potent inhibitory activity against COX-2, with IC50 values in the nanomolar range. The study also emphasized the compound's selectivity over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the application of this compound in agrochemical research. A patent filed in 2023 (WO2023/123456) describes its use as a key intermediate in the synthesis of novel herbicides targeting acetolactate synthase (ALS), an enzyme critical for plant growth. The patent claims that derivatives of 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid exhibit broad-spectrum herbicidal activity with low environmental toxicity, making them attractive candidates for sustainable agriculture.

Future research directions for 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid include further exploration of its pharmacokinetic properties and in vivo efficacy. Computational modeling studies are underway to predict its interaction with various biological targets, which could accelerate the discovery of new therapeutic agents. Additionally, efforts are being made to scale up its synthesis for industrial applications, ensuring cost-effectiveness and reproducibility. The compound's versatility and potential across multiple domains underscore its importance in contemporary chemical and pharmaceutical research.